Cas no 85805-91-0 (Benzeneacetic acid, α-(acetyloxy)-, phenylmethyl ester, (S)-)

• Product Name: Benzeneacetic acid, α-(acetyloxy)-, phenylmethyl ester, (S)-
• CAS No: 85805-91-0
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 5616232
• Update Time: 2024-02-02

Benzeneacetic acid, α-(acetyloxy)-, phenylmethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-(acetyloxy)-, phenylmethyl ester, (S)-

• Inchi： 1S/C17H16O4/c1-13(18)21-16(15-10-6-3-7-11-15)17(19)20-12-14-8-4-2-5-9-14/h2-11,16H,12H2,1H3/t16-/m0/s1
• InChI Key： GBECCBNJCVUBTH-INIZCTEOSA-N
• SMILES： C1([C@H](OC(C)=O)C(OCC2=CC=CC=C2)=O)=CC=CC=C1

Experimental Properties

• Density: 1.183±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 402.4±30.0 °C(Predicted)